Cas no 2096339-23-8 ([2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid)

• Product Name: [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid
• CAS No: 2096339-23-8
• MF: C₁₃H₁₃BClNO₃
• MW: 277.511222600937
• MDL: MFCD20441812
• CID: 4638155
• Update Time: 2025-10-30

[2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [2-chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid
• (2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl)boronic acid
• V9976
• [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid

• MDL： MFCD20441812
• Inchi： 1S/C13H13BClNO3/c1-9-5-12(15)11(14(17)18)6-13(9)19-8-10-3-2-4-16-7-10/h2-7,17-18H,8H2,1H3
• InChI Key： VCXPIUOLAHBTGX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1B(O)O)OCC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 283
• Topological Polar Surface Area: 62.6

Additional information on [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid

Introduction to [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic Acid (CAS No. 2096339-23-8)

[2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, with the CAS number 2096339-23-8, features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and methoxy substituents, coupled with a boronic acid functional group, enhances its reactivity and utility in cross-coupling reactions, particularly in Suzuki-Miyaura couplings which are pivotal in drug development.

The boronic acid moiety in [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid is particularly noteworthy, as it serves as a versatile handle for further functionalization. Boronic acids are well-known for their ability to participate in palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon bonds under mild conditions. This property has made them indispensable in the construction of complex molecular architectures, including those found in modern pharmaceuticals.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The pyridine ring in [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid adds a layer of complexity and potential biological activity to the molecule. Pyridine derivatives are frequently encountered in therapeutic agents due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The specific substitution pattern on the phenyl ring further fine-tunes these interactions, making the compound a promising candidate for further exploration.

In the realm of materials science, [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid has shown promise as a building block for advanced materials. Its ability to undergo controlled polymerization and cross-linking reactions makes it suitable for applications in organic electronics, coatings, and adhesives. The incorporation of boronic acid groups into polymers can lead to materials with enhanced thermal stability and mechanical properties, which are critical for industrial applications.

The synthesis of [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The chloro and methoxy groups must be introduced at specific positions on the phenyl ring, which requires careful selection of reaction conditions and reagents. The final step involves the introduction of the boronic acid functionality, which is typically achieved through lithiation followed by reaction with trialkyl borates.

One of the most compelling aspects of [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid is its potential as a tool for drug discovery. The compound's structural features allow it to serve as a scaffold for designing novel molecules with therapeutic potential. By leveraging its reactivity in cross-coupling reactions, researchers can generate libraries of derivatives that can be screened for biological activity. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for various diseases.

The role of computational chemistry in the study of [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid cannot be overstated. Molecular modeling techniques provide insights into the compound's structure-property relationships, helping researchers predict its behavior in different environments. These predictions are crucial for optimizing synthetic routes and designing experiments that maximize yield and purity.

Future research directions for [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid include exploring its applications in green chemistry and sustainable manufacturing processes. The development of catalytic systems that minimize waste and energy consumption is a key focus in modern chemical research. By incorporating principles of sustainability into the synthesis of this compound, researchers can contribute to a more environmentally friendly approach to pharmaceutical production.

Additionally, the study of [2-Chloro-4-methyl-5-(pyridin-3-yli methoxy)phenyl]boronic acid may shed light on new mechanisms of biological action. Understanding how this compound interacts with biological targets can provide valuable insights into disease pathways and potential therapeutic strategies. This knowledge can be translated into the development of next-generation drugs that are more effective and have fewer side effects.

In conclusion, [2-Chloro-4-methyl-[5-(pyridin]-[3-yli]-[methoxy])phenyl]boronic acid (CAS No. 2096339[23]-8) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further research and development, offering opportunities to advance our understanding of molecular interactions and create new materials with tailored properties.